Cas no 899753-10-7 (6-(4-bromophenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(4-bromophenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one
• CAS No: 899753-10-7
• MF: C₁₇H₁₈BrN₃O₂
• MW: 376.24772310257
• CID: 5487427
• Update Time: 2025-05-24

6-(4-bromophenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-bromophenyl)-2-(2-oxo-2-piperidin-1-ylethyl)pyridazin-3-one
• 3(2H)-Pyridazinone, 6-(4-bromophenyl)-2-[2-oxo-2-(1-piperidinyl)ethyl]-
• 6-(4-bromophenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H18BrN3O2/c18-14-6-4-13(5-7-14)15-8-9-16(22)21(19-15)12-17(23)20-10-2-1-3-11-20/h4-9H,1-3,10-12H2
• InChI Key： QYGCDHDAEPFOHF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(=O)N2CCCCC2)N=C(C2=CC=C(Br)C=C2)C=C1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 526.4±60.0 °C(Predicted)
• pka: -0.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-bromophenyl)-2-2-oxo-2-(piperidin-1-yl)ethyl-2,3-dihydropyridazin-3-one

6-(4-Bromophenyl)-2-2-Oxo-2-(Piperidin-1-Yl)Ethyl-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

6-(4-Bromophenyl)-2-2-Oxo-2-(Piperidin-1-Yl)Ethyl-2,3-Dihydropyridazin-3-One, identified by the CAS number 899753-10-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their unique structural properties and diverse functional groups. The presence of a bromophenyl group and a piperidine moiety introduces additional complexity and functionality to the molecule, making it a subject of interest in both academic and industrial research.

The molecular structure of this compound is characterized by a dihydropyridazine ring system fused with an oxo group and a piperidine ring. The bromophenyl substituent at position 4 of the benzene ring adds electronic diversity, while the piperidine group contributes to the molecule's flexibility and potential for hydrogen bonding interactions. These features collectively enhance the compound's ability to participate in various chemical reactions and biological processes.

Recent studies have highlighted the importance of dihydropyridazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The incorporation of bromine in aromatic systems has been shown to modulate electronic properties, thereby influencing the compound's reactivity and selectivity in biological assays. Furthermore, the piperidine moiety is known to enhance pharmacokinetic properties such as solubility and bioavailability, making this compound a promising candidate for further exploration in medicinal chemistry.

From a synthetic standpoint, the construction of 6-(4-Bromophenyl)-2-2-Oxo-2-(Piperidin-1-Yl)Ethyl-2,3-Dihydropyridazin-3-One involves multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including cyclization reactions and nucleophilic substitutions, to assemble this complex structure efficiently. The optimization of these synthetic pathways has been a focal point in recent literature, with studies focusing on improving yields and reducing reaction times.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest its potential role in anti-inflammatory drug development. Additionally, computational studies using molecular docking techniques have provided insights into its binding affinity towards specific protein targets, further supporting its therapeutic potential.

The application of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity. These methods have also enabled researchers to study its stability under different conditions, which is crucial for its prospective use in pharmaceutical formulations.

In conclusion, 6-(4-Bromophenyl)-2-2-Oxo-2-(Piperidin-1-Yl)Ethyl-2,3-Dihydropyridazin-3-One represents a valuable addition to the portfolio of bioactive compounds with diverse structural features and promising functional attributes. As research continues to unravel its full potential, this compound is expected to play a significant role in advancing both chemical synthesis methodologies and therapeutic interventions.